2-O-Glucopyranosylribitol-1-phosphate

• CAS No.: 71418-26-3
• Molecular Formula: C11H23O13P
• Molecular Weight: 394.27 g/mol
• IUPAC Name: [(2R,3S,4S)-3,4,5-trihydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypentyl] dihydrogen phosphate
• InChI: InChI=1S/C11H23O13P/c12-1-4(14)7(15)6(3-22-25(19,20)21)24-11-10(18)9(17)8(16)5(2-13)23-11/h4-18H,1-3H2,(H2,19,20,21)/t4-,5+,6+,7-,8+,9-,10+,11-/m0/s1
• InChI Key: HJZBAIMJDQCPCL-YLGJMLSFSA-N
• SMILES: C(C1C(C(C(C(O1)OC(COP(=O)(O)O)C(C(CO)O)O)O)O)O)O
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@H](COP(=O)(O)O)[C@H]([C@H](CO)O)O)O)O)O)O
• Synonyms: 2-GPR-1P; 2-O-glucopyranosylribitol-1-phosphate

Description

2-O-Glucopyranosylribitol-1-phosphate is a glycosylated ribitol phosphate derivative. Structurally, it consists of a ribitol backbone (a sugar alcohol) phosphorylated at the 1-position and glycosylated at the 2-position with a glucopyranosyl residue.

Comparison with Similar Compounds

Phosphate/Phosphonate Esters ( and )

Compounds such as O-1-Ethylheptyl ethylphosphonofluoridate (C₁₁H₂₄FO₂P) and Propylphosphonothioic O,O-acid (C₃H₉O₂PS) share phosphate/phosphonate ester linkages but differ significantly in substituents and biological roles:

Feature	2-O-Glucopyranosylribitol-1-phosphate	O-1-Ethylheptyl ethylphosphonofluoridate	Propylphosphonothioic O,O-acid
Core Structure	Ribitol + glucopyranosyl + phosphate	Alkyl chain + ethylphosphonofluoridate	Propylphosphonothioic acid
Functional Groups	Phosphate ester, glycosidic bond	Phosphonofluoridate ester	Phosphonothioic acid (S replaces O)
Molecular Formula	Not provided in evidence	C₁₁H₂₄FO₂P	C₃H₉O₂PS
Biological Role	Likely bacterial cell wall component	Organophosphorus agent (e.g., chemical weapon)	Intermediate in synthetic chemistry

Key Differences :

• The target compound integrates carbohydrate moieties (glucopyranosyl and ribitol), whereas and compounds feature alkyl or fluoridated phosphonates.
• The sulfur substitution in Propylphosphonothioic O,O-acid contrasts with the oxygen-based phosphate in 2-O-Glucopyranosylribitol-1-phosphate, altering reactivity and stability.

Pharmaceutical Esters and Isomers ()

Glycopyrrolate-related compounds, such as 1-Methylpyrrolidin-3-yl-2-cyclopentyl-2-hydroxy-2-phenylacetate , highlight ester linkages and stereochemical complexity but lack phosphate or carbohydrate groups:

Feature	2-O-Glucopyranosylribitol-1-phosphate	Glycopyrrolate Related Compound B
Core Structure	Ribitol-phosphate + glucopyranosyl	Pyrrolidinium ester + cyclopentyl-phenyl group
Functional Groups	Phosphate ester, glycosidic bond	Ester, tertiary amine, aromatic rings
Application	Hypothesized in microbial systems	Pharmaceutical (anticholinergic agent)

Key Differences :

• Glycopyrrolate derivatives focus on therapeutic activity via cholinergic receptor modulation, whereas the target compound’s role is structural or metabolic.
• The absence of phosphate or sugar alcohol groups in pharmaceutical analogs underscores functional divergence.

Structural and Functional Implications

• Phosphate vs. Phosphonothioate: The target compound’s phosphate ester is less electrophilic than phosphonothioates (), reducing reactivity with nucleophiles .
• Glycosylation: Unlike alkyl-phosphonates (), the glucopyranosyl group enables hydrogen bonding and recognition in biological systems, akin to teichoic acid function .
• Isomerism: While Glycopyrrolate-related compounds emphasize stereoisomerism (e.g., erythro vs. threo) , 2-O-Glucopyranosylribitol-1-phosphate’s stereochemistry is defined by its glycosidic linkage and ribitol configuration.